2-Amino-6-bromo-5,7-difluorobenzothiazole

• IUPAC Name: 6-bromo-5,7-difluoro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C7H3BrF2N2S/c8-4-2(9)1-3-6(5(4)10)13-7(11)12-3/h1H,(H2,11,12)
• InChI Key: CBPDGHHPFIGTAP-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C(=C1F)Br)F)SC(=N2)N
• Molecular Formula: C7H3BrF2N2S
• DSSTOX Substance ID: DTXSID60650181
• Molecular Weight: 265.08 g/mol
• CAS No.: 942473-98-5

Description

2-Amino-6-bromo-5,7-difluorobenzothiazole (ABDF) is a chemical compound that belongs to the class of benzothiazoles. It has been widely studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. ABDF has a unique chemical structure that makes it an attractive candidate for the development of new drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of 2-Amino-6-bromo-5,7-difluorobenzothiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. It has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and regulation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of topoisomerase II. This compound has also been shown to exhibit antimicrobial and antiviral activities by inhibiting the growth of bacteria and viruses. Furthermore, this compound has been shown to exhibit fluorescent properties, making it a useful tool for the detection of metal ions and amino acids.

Advantages and Limitations for Lab Experiments

2-Amino-6-bromo-5,7-difluorobenzothiazole has several advantages for lab experiments. It is a stable and easily synthesized compound that can be readily purified and characterized. This compound also exhibits a range of biological activities, making it a versatile tool for various scientific research applications. However, this compound also has some limitations. It is a relatively new compound, and its full range of biological activities and potential therapeutic applications are not yet fully understood. Additionally, the synthesis of this compound requires specialized equipment and expertise in organic chemistry.

Future Directions

There are several future directions for the study of 2-Amino-6-bromo-5,7-difluorobenzothiazole. One potential area of research is the development of new drugs and therapeutic agents based on the chemical structure of this compound. Another area of research is the investigation of the biological activities of this compound in various disease models, such as cancer and infectious diseases. Furthermore, the use of this compound as a fluorescent probe for the detection of metal ions and amino acids could be further explored. Overall, the study of this compound has the potential to lead to the development of new drugs and therapeutic agents with significant clinical applications.

Scientific Research Applications

2-Amino-6-bromo-5,7-difluorobenzothiazole has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit anticancer, antimicrobial, and antiviral activities. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions and amino acids. Furthermore, this compound has been used as a building block for the synthesis of novel compounds with potential therapeutic applications.